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Compound of Interest

Compound Name:
Methyl 2,5-dimethylbenzene-1-

sulfonate

CAS No.: 89762-88-9

Cat. No.: B15430769

Get Quote

Introduction & Chemical Identity
Methyl 2,5-dimethylbenzenesulfonate (also known as Methyl p-xylene-2-sulfonate) is a potent,

electrophilic methylating agent belonging to the sulfonate ester class. Structurally analogous to

Methyl Tosylate (MeOTs), this compound features a sulfonate group attached to a p-xylene

core.

While Methyl Iodide (MeI) and Dimethyl Sulfate (DMS) are traditional methylating agents, they

suffer from extreme volatility and high toxicity. Sulfonate esters like Methyl 2,5-

dimethylbenzenesulfonate offer a "Goldilocks" profile: they are non-volatile solids or high-

boiling liquids, offering safer handling while maintaining high reactivity toward nucleophiles via

an SN2 mechanism.

Key Differentiators
Lipophilicity: The additional methyl group on the benzene ring (compared to tosylate)

increases lipophilicity, potentially altering solubility in non-polar organic solvents and affecting

the crystallization kinetics of resulting salts.
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Anion Engineering: In the synthesis of Ionic Liquids (e.g., imidazolium salts), the 2,5-

dimethylbenzenesulfonate anion often confers distinct physical properties—such as lower

melting points or specific viscosities—compared to standard tosylates or mesylates.

Chemical Structure & Properties
Property Data

Chemical Name Methyl 2,5-dimethylbenzene-1-sulfonate

Common Name Methyl p-xylene-2-sulfonate

Parent Acid CAS 609-54-1 (2,5-Dimethylbenzenesulfonic acid)

Molecular Formula C9H12O3S

Mechanism SN2 Alkylation (Methyl Transfer)

Physical State
Viscous Liquid or Low-Melting Solid

(Temperature dependent)

Safety & Handling (Critical)
WARNING: GENOTOXIC IMPURITY (PGI) HAZARD Like all sulfonate esters (mesylates,

tosylates), Methyl 2,5-dimethylbenzenesulfonate is a DNA-reactive alkylating agent. It is

potentially mutagenic and carcinogenic.[1]

Mandatory Safety Protocols
Containment: All weighing and transfers must occur inside a certified chemical fume hood.

PPE: Double nitrile gloves (0.11 mm minimum) or Silver Shield® gloves are required.

Standard latex is permeable to sulfonates.

Decontamination: Spills should not be wiped with water alone. Use a Nucleophilic Quench

Solution (see Section 5) to chemically deactivate the alkylating agent before cleaning.

Mechanism of Action
The utility of Methyl 2,5-dimethylbenzenesulfonate lies in its ability to transfer a methyl group to

a nucleophile (Nu:) such as an amine, alcohol, or thiol. The 2,5-dimethylbenzenesulfonate
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group acts as an excellent leaving group (LG), stabilizing the negative charge through

resonance.

DOT Diagram: SN2 Reaction Pathway

Nucleophile (Nu:) 
+ 

Methyl 2,5-dimethylbenzenesulfonate

Transition State 
[Nu---CH3---OSO2Ar]‡

  Nucleophilic Attack  
Methylated Nucleophile (Nu-CH3) 

+ 
Sulfonate Anion

  Leaving Group Departure  

Click to download full resolution via product page

Caption: The concerted SN2 mechanism where the nucleophile attacks the electrophilic methyl

carbon, displacing the sulfonate anion.

Application Protocol: Synthesis of Ionic Liquids
(Quaternization)
This protocol describes the synthesis of 1-Butyl-3-methylimidazolium 2,5-

dimethylbenzenesulfonate, a precursor for ionic liquids used in catalysis and electrochemistry.

Materials
Substrate: 1-Butylimidazole (1.0 eq)

Reagent: Methyl 2,5-dimethylbenzenesulfonate (1.05 eq)

Solvent: Toluene (anhydrous) or solvent-free (neat)

Atmosphere: Dry Nitrogen or Argon

Step-by-Step Methodology
Preparation: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, reflux

condenser, and temperature probe. Flush with nitrogen.

Charging: Add 1-Butylimidazole (e.g., 12.4 g, 100 mmol) to the flask.
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Solvent Addition (Optional): If viscosity is a concern, add 50 mL of anhydrous Toluene. Note:

Neat reactions are faster but require careful exotherm control.

Reagent Addition: Add Methyl 2,5-dimethylbenzenesulfonate (21.0 g, 105 mmol) dropwise

via a pressure-equalizing addition funnel over 30 minutes.

Critical: Maintain internal temperature below 40°C during addition to prevent thermal

runaway.

Reaction: Heat the mixture to 60–80°C and stir for 12–24 hours.

Monitoring: Check progress via 1H NMR (disappearance of the imidazole C2-H signal

shift).

Workup:

If Neat: The product often solidifies or becomes a viscous oil upon cooling. Wash the

residue 3x with Ethyl Acetate or Diethyl Ether to remove unreacted starting materials (the

ionic liquid is usually insoluble in ether).

If in Toluene: The ionic liquid will likely form a separate phase (bottom layer). Decant the

toluene. Wash the bottom layer 3x with fresh toluene or ether.

Drying: Dry the resulting salt under high vacuum (0.1 mbar) at 60°C for 8 hours to remove

trace volatiles.

DOT Diagram: Experimental Workflow
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Start: Inert Atmosphere Setup

Add 1-Butylimidazole

Dropwise Addition of 
Methyl 2,5-dimethylbenzenesulfonate 

(T < 40°C)

Heat to 80°C (12-24h)

Wash with Et2O/EtOAc 
(Remove unreacted organics)

High Vacuum Drying 
(Remove volatiles)

Final Ionic Liquid Product
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Caption: Workflow for the quaternization of imidazoles using Methyl 2,5-

dimethylbenzenesulfonate.

Genotoxicity Management & Decontamination
When using sulfonate esters in drug synthesis, residual reagent must be controlled to ppm

levels (Threshold of Toxicological Concern).
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Quenching Protocol
Never dispose of active alkylating agents directly into waste.

Prepare Quench Solution: 10% w/v Ammonium Hydroxide (NH4OH) in Methanol OR 5%

Ethanolamine in water.

Deactivation: Treat all glassware, syringes, and reaction waste with the quench solution. Stir

for at least 1 hour. The amine rapidly reacts with the sulfonate ester to form a non-genotoxic

ammonium salt.

Verification: Verify the absence of the alkylating agent using a colorimetric test (e.g., NBP

test) or LC-MS before disposal.

Comparison of Methylating Agents

Feature
Methyl 2,5-
Dimethylbenzenes
ulfonate

Methyl Tosylate
(MeOTs)

Methyl Iodide (MeI)

Reactivity High (SN2) High (SN2) Very High (SN2)

Physical State Viscous Liquid/Solid Solid (mp ~28°C)
Volatile Liquid (bp

42°C)

Atom Economy
Lower (Large Leaving

Group)
Moderate Good

Toxicity Genotoxic (PGI) Genotoxic (PGI)
Neurotoxic &

Genotoxic

Lipophilicity High (Xylene core)
Moderate (Toluene

core)
Low

Use Case
Ionic Liquids,

Lipophilic Salts
General Synthesis

General Synthesis

(Volatile)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dimethylbenzenesulfonate]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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